Cas no 1285588-73-9 (2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1285588-73-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD15731765
• CID: 4692865
• PubChem ID: 19885484
• Update Time: 2025-11-02

2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid
• FCH925073
• 5-thiazolecarboxylic acid, 2-ethoxy-4-methyl-
• 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD15731765
• Inchi： 1S/C7H9NO3S/c1-3-11-7-8-4(2)5(12-7)6(9)10/h3H2,1-2H3,(H,9,10)
• InChI Key： MAHSJHUBTQGPIC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)O)OCC

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid

Comprehensive Guide to 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1285588-73-9)

2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1285588-73-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This thiazole derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The chemical structure of 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid features a thiazole ring substituted with an ethoxy group at the 2-position and a methyl group at the 4-position, along with a carboxylic acid functionality at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block in organic synthesis. The CAS number 1285588-73-9 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and commercial transactions.

One of the most common queries related to 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid is its role in medicinal chemistry. Recent studies highlight its utility as a precursor in the development of novel antimicrobial agents and anti-inflammatory drugs. The thiazole core is a privileged scaffold in drug design, often associated with improved pharmacokinetic properties and target specificity. Researchers are exploring its potential in addressing antibiotic resistance, a pressing global health concern.

In the agrochemical sector, 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid is being investigated for its role in developing next-generation pesticides and herbicides. With the growing demand for sustainable farming solutions, this compound's unique mode of action offers promising alternatives to conventional agrochemicals. Its thiazole-based structure is particularly effective in targeting specific metabolic pathways in pests, reducing environmental impact.

The synthesis of 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yield and purity. These innovations align with the broader trend towards green chemistry, minimizing waste and energy consumption.

Market trends indicate a rising demand for thiazole derivatives, driven by their expanding applications in life sciences and materials engineering. The CAS 1285588-73-9 compound is part of this growing market, with suppliers offering high-purity grades for research and industrial use. Analytical methods such as HPLC and NMR are routinely used to verify the quality of this material, ensuring compliance with regulatory standards.

For researchers working with 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid, proper handling and storage are essential to maintain stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the importance of personal protective equipment (PPE) in laboratory settings.

Future research directions for 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid include exploring its potential in catalysis and material science. Its unique electronic properties make it a candidate for developing novel catalysts and functional materials. Additionally, computational chemistry approaches are being used to predict new derivatives with enhanced bioactivity, accelerating the discovery process.

In conclusion, 2-Ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1285588-73-9) represents a valuable compound with diverse applications across multiple industries. Its thiazole-based framework continues to inspire innovation in drug development, agrochemicals, and beyond. As research progresses, this compound is poised to play an even greater role in addressing contemporary scientific and industrial challenges.